Cas no 330467-35-1 (Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)-)
330467-35-1 structure
Product Name:Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)-
CAS No:330467-35-1
MF:C10H14FNO2S
MW:231.287065029144
CID:1459873
PubChem ID:668999
Update Time:2025-04-20
Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)-
- AN-652/11634706
- Z45535347
- 4-fluoro-N-isobutylbenzenesulfonamide
- 4-fluoro-N-(2-methylpropyl)benzenesulfonamide
- HMS1542F10
- AKOS000670605
- SCHEMBL6755663
- XVXBTVORNAFQBR-UHFFFAOYSA-N
- BRD-K96179104-001-01-5
- 4-fluoro-N-(2-methylpropyl)benzene-1-sulfonamide
- TimTec1_002936
- 330467-35-1
- STK052111
- 4-Fluoro-N-isobutyl-benzenesulfonamide
-
- Inchi: 1S/C10H14FNO2S/c1-8(2)7-12-15(13,14)10-5-3-9(11)4-6-10/h3-6,8,12H,7H2,1-2H3
- InChI Key: XVXBTVORNAFQBR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(NCC(C)C)(=O)=O
Computed Properties
- Exact Mass: 231.07302
- Monoisotopic Mass: 231.07292802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 46.17
Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
330467-35-1 (Benzenesulfonamide, 4-fluoro-N-(2-methylpropyl)-) Related Products
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